Cas no 1103514-37-9 (1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103514-37-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5470404
• PubChem ID: 18587976
• Update Time: 2025-07-15

1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• TCMDC-143226
• F2862-0238
• 1-(2-(4-ethoxyphenoxy)acetyl)-N-methylindoline-2-carboxamide
• AKOS024472463
• 1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydroindole-2-carboxamide
• CHEMBL3431059
• 1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• 1103514-37-9
• VU0502694-1

• Inchi： 1S/C20H22N2O4/c1-3-25-15-8-10-16(11-9-15)26-13-19(23)22-17-7-5-4-6-14(17)12-18(22)20(24)21-2/h4-11,18H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key： ARBZLRCLVZYNEO-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC=CC=2N1C(COC1C=CC(=CC=1)OCC)=O)NC

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-[2-(4-ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

1-[2-(4-Ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

The compound 1-[2-(4-Ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No: 1103514-37-9) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule's structure incorporates key functional groups such as the ethoxyphenoxy moiety and the indole core, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 1-[2-(4-Ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide, leveraging cutting-edge techniques such as click chemistry and transition metal catalysis. These methods not only enhance the efficiency of synthesis but also allow for greater control over stereochemistry, which is critical for achieving desired biological outcomes.

The indole framework in this compound is particularly noteworthy due to its ability to engage in various non-covalent interactions, such as π–π stacking and hydrogen bonding. These interactions are pivotal in determining the molecule's bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in drug design, where optimizing these aspects can significantly improve therapeutic efficacy.

The presence of the ethoxyphenoxy group introduces additional complexity to the molecule's profile. This group is known to influence lipophilicity and solubility, both of which are critical factors in drug delivery systems. Emerging research has demonstrated that modifying such substituents can fine-tune a compound's behavior in biological systems, making it more amenable to specific therapeutic applications.

In terms of application, 1-[2-(4-Ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide has shown promise in several areas, including anticancer drug development, neuroprotective agents, and enzyme inhibitors. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression, making it a compelling candidate for further preclinical studies.

Moreover, the compound's unique structure lends itself well to exploratory research in materials science. Its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures are currently under investigation. These properties could pave the way for innovative applications in nanotechnology and advanced materials.

From a synthetic perspective, the construction of this molecule involves a series of carefully orchestrated reactions. The synthesis typically begins with the preparation of the indole core through either thermal or catalytic methods, followed by successive functionalization steps to introduce the ethoxyphenoxy acetyl group and the methylated carboxamide moiety. Recent optimizations have focused on reducing reaction times and improving yields through the use of more efficient catalysts and reaction conditions.

One area where this compound has garnered significant attention is its role as a ligand in metalloorganic frameworks (MOFs). The indole moiety's ability to coordinate with metal ions makes it an ideal component for constructing porous materials with applications in gas storage and catalysis. Preliminary studies have demonstrated that incorporating this compound into MOF structures can enhance their stability and selectivity under various operating conditions.

In conclusion, 1-[2-(4-Ethoxyphenoxy)acetyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No: 1103514-37-9) represents a versatile platform for exploring new chemical entities with multifaceted applications. Its intricate structure, combined with recent advances in synthetic methodologies and biological research, positions it as a valuable tool for addressing contemporary challenges across diverse scientific disciplines.